3-Cyclopropoxy-2-sulfamoylbenzoic acid

• Molecular Formula: C10H11NO5S
• Molecular Weight: 257.27 g/mol
• IUPAC Name: 3-cyclopropyloxy-2-sulfamoylbenzoic acid
• InChI: InChI=1S/C10H11NO5S/c11-17(14,15)9-7(10(12)13)2-1-3-8(9)16-6-4-5-6/h1-3,6H,4-5H2,(H,12,13)(H2,11,14,15)
• InChI Key: WWAOPRHVJXSCIX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC=CC(=C2S(=O)(=O)N)C(=O)O

Description

3-Cyclopropoxy-2-sulfamoylbenzoic acid is a benzoic acid derivative featuring a sulfamoyl group (-SO₂NH₂) at the 2-position and a cyclopropoxy substituent (-O-C₃H₅) at the 3-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-2-sulfamoylbenzoic acid typically involves the introduction of the cyclopropoxy and sulfamoyl groups onto a benzoic acid derivative. One common method involves the reaction of a suitable benzoic acid derivative with cyclopropyl alcohol and a sulfamoylating agent under controlled conditions. The reaction conditions often include the use of solvents such as dichloromethane or toluene, and catalysts like sulfuric acid or trifluoroacetic acid to facilitate the formation of the desired product .

Industrial Production Methods

For large-scale industrial production, the synthesis process may be optimized to improve yield and reduce costs. This can involve the use of continuous flow reactors, which allow for better control of reaction parameters and increased efficiency. Additionally, the use of environmentally friendly solvents and catalysts can be explored to minimize the environmental impact of the production process .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-2-sulfamoylbenzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can convert the sulfamoyl group to an amine group.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Electrophilic substitution reactions often require reagents like nitric acid (HNO3) for nitration or bromine (Br2) for bromination.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfonic acids, while reduction can produce amines. Substitution reactions can introduce various functional groups onto the aromatic ring .

Scientific Research Applications

3-Cyclopropoxy-2-sulfamoylbenzoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-sulfamoylbenzoic acid involves its interaction with specific molecular targets. The sulfamoyl group can form strong hydrogen bonds with target proteins, leading to inhibition of enzyme activity. Additionally, the cyclopropoxy group can enhance the compound’s binding affinity and specificity for certain molecular targets. These interactions can modulate various biochemical pathways, making the compound useful in therapeutic applications .

Comparison with Similar Compounds

Key Structural Differences

The closest structural analog identified is 2-(3-Cyclohexyloxy-2-hydroxy-propylsulfamoyl)-benzoic acid (CAS: ST072468), which shares the sulfamoylbenzoic acid core but differs in substituents .

Property	3-Cyclopropoxy-2-sulfamoylbenzoic Acid (Target)	2-(3-Cyclohexyloxy-2-hydroxy-propylsulfamoyl)-benzoic Acid (Analog)
Molecular Formula	C₁₀H₁₁NO₅S (estimated)	C₁₆H₂₃NO₆S
Molecular Weight	~269.3 g/mol (estimated)	357.42 g/mol
Substituents	- Cyclopropoxy (3-membered ring)	- Cyclohexyloxy (6-membered ring)
	- Sulfamoyl (-SO₂NH₂)	- Hydroxypropylsulfamoyl (-SO₂NH-(CH₂)₃OH)
H-Bond Donors	3 (SO₂NH₂ + COOH)	3
H-Bond Acceptors	5 (estimated)	7
Key Structural Features	High ring strain (cyclopropane), compact size	Bulky cyclohexyl group, additional hydroxyl group

Physicochemical and Pharmacokinetic Implications

• Metabolic Stability : The cyclopropoxy group in the target compound may confer metabolic resistance due to its strained ring, whereas the analog’s hydroxyl group could serve as a site for phase II metabolism (e.g., glucuronidation) .
• Steric Effects : The bulkier cyclohexyl substituent in the analog may hinder binding to sterically sensitive targets compared to the compact cyclopropoxy group.